Cas no 1251318-42-9 (4-(2-Ethyl-imidazol-1-yl)-piperidine)

• Product Name: 4-(2-Ethyl-imidazol-1-yl)-piperidine
• CAS No: 1251318-42-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5177795
• Update Time: 2025-07-21

4-(2-Ethyl-imidazol-1-yl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethyl-1H-imidazol-1-yl)piperidine
• 4-(2-Ethyl-imidazol-1-yl)-piperidine
• Piperidine, 4-(2-ethyl-1H-imidazol-1-yl)-

• Inchi： 1S/C10H17N3/c1-2-10-12-7-8-13(10)9-3-5-11-6-4-9/h7-9,11H,2-6H2,1H3
• InChI Key： HDXYEUCRLMCPNL-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CC)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8

Additional information on 4-(2-Ethyl-imidazol-1-yl)-piperidine

Introduction to 4-(2-Ethyl-imidazol-1-yl)-piperidine (CAS No: 1251318-42-9)

4-(2-Ethyl-imidazol-1-yl)-piperidine, identified by its Chemical Abstracts Service number 1251318-42-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound consists of a piperidine ring linked to an ethyl-substituted imidazole moiety, which endows it with distinct chemical reactivity and biological interactions. Its molecular structure positions it as a valuable scaffold for synthesizing novel therapeutic agents, particularly in the areas of immunomodulation and anti-inflammatory treatments.

The synthesis of 4-(2-Ethyl-imidazol-1-yl)-piperidine involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of ethyl imidazole with piperidine derivatives under controlled conditions, ensuring high yield and purity. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to optimize the reaction pathway. The precision required in its synthesis underscores the importance of 4-(2-Ethyl-imidazol-1-yl)-piperidine as a building block in medicinal chemistry, where structural fidelity is critical for biological activity.

Recent advancements in computational chemistry have further illuminated the pharmacophoric features of 4-(2-Ethyl-imidazol-1-yl)-piperidine. Molecular docking studies have revealed that the compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions suggest potential therapeutic benefits, particularly in conditions where modulating immune responses is beneficial. For instance, research has indicated that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

In vitro studies have been instrumental in exploring the biological profile of 4-(2-Ethyl-imidazol-1-yl)-piperidine. Initial assays have shown promising results in reducing inflammation and modulating immune cell activity. The ethyl-substituted imidazole ring appears to play a crucial role in these interactions, providing a scaffold for further derivatization to enhance specificity and efficacy. Researchers are now focusing on optimizing synthetic routes to produce analogs with improved pharmacokinetic properties, aiming to develop more effective therapeutic agents.

The growing interest in 4-(2-Ethyl-imidazol-1-yl)-piperidine is also driven by its potential applications in treating neurological disorders. Preliminary research suggests that this compound may interact with neurotransmitter systems, offering insights into its potential as an adjunct therapy for conditions such as anxiety and depression. The piperidine moiety, known for its ability to cross the blood-brain barrier, enhances its suitability for central nervous system (CNS) drug development. Further investigations are underway to elucidate its mechanisms of action and explore its therapeutic potential in animal models.

From a regulatory perspective, 4-(2-Ethyl-imidazol-1-yl)-piperidine (CAS No: 1251318-42-9) must comply with stringent quality control measures to ensure safety and efficacy in pharmaceutical applications. Manufacturers adhere to Good Manufacturing Practices (GMP) to maintain consistency and purity throughout the production process. Additionally, rigorous testing protocols are employed to assess its stability, solubility, and compatibility with other pharmaceutical ingredients. These measures are essential for ensuring that drugs incorporating this compound meet the highest standards of therapeutic quality.

The future of 4-(2-Ethyl-imidazol-1-yl)-piperidine lies in its integration into innovative drug discovery programs. Collaborative efforts between academic researchers and pharmaceutical companies are paving the way for novel therapeutics derived from this versatile scaffold. As computational methods improve and high-throughput screening technologies become more sophisticated, the identification of new derivatives with enhanced biological activity will accelerate. This compound represents a cornerstone in modern medicinal chemistry, offering a glimpse into the future of targeted drug therapy.

In conclusion, 4-(2-Ethyl-imidazol-1-yl)-piperidine is a compound of considerable interest due to its unique structural features and broad spectrum of potential applications. Its synthesis, pharmacological profile, and regulatory considerations underscore its significance in pharmaceutical research. As scientists continue to unravel its biological interactions and explore new synthetic pathways, this compound is poised to play a pivotal role in the development of next-generation therapeutics.